Cas no 1691047-20-7 (1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]ethan-1-amine)

1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]ethan-1-amine structure
1691047-20-7 structure
Product Name:1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]ethan-1-amine
CAS No:1691047-20-7
MF:C11H15N5
MW:217.270301103592
CID:5560571
PubChem ID:103084925
Update Time:2023-07-07

1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]ethan-1-amine
    • 1691047-20-7
    • EN300-7549753
    • Inchi: 1S/C11H15N5/c1-7-5-4-6-8(2)10(7)16-11(9(3)12)13-14-15-16/h4-6,9H,12H2,1-3H3
    • InChI Key: SAICGPOCXARMOV-UHFFFAOYSA-N
    • SMILES: N1(C(C(C)N)=NN=N1)C1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 217.13274550g/mol
  • Monoisotopic Mass: 217.13274550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 69.6Ų

1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]ethan-1-amine Pricemore >>

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1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]ethan-1-amine Related Literature

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